Cas no 1235027-77-6 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide
• CAS No: 1235027-77-6
• MF: C₁₉H₃₀N₂O₅S₂
• MW: 430.581902980804
• CID: 6159240
• PubChem ID: 49686411
• Update Time: 2025-07-20

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide
• F5017-3461
• AKOS024490497
• VU0629989-1
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-methyl-4-propoxybenzenesulfonamide
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-3-methyl-4-propoxybenzene-1-sulfonamide
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-methyl-4-propoxybenzenesulfonamide
• 1235027-77-6

• Inchi： 1S/C19H30N2O5S2/c1-3-12-26-19-7-6-18(13-15(19)2)27(22,23)20-14-16-8-10-21(11-9-16)28(24,25)17-4-5-17/h6-7,13,16-17,20H,3-5,8-12,14H2,1-2H3
• InChI Key： JMMFZPRCSCICSU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNS(C2C=CC(=C(C)C=2)OCCC)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.16
• Monoisotopic Mass: 430.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide

Comprehensive Overview of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide (CAS 1235027-77-6)

The compound N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide (CAS 1235027-77-6) is a structurally intricate sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a cyclopropanesulfonyl group and a piperidin-4-ylmethyl moiety, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the prevalence of sulfonamide-based inhibitors in drug discovery.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 3-methyl-4-propoxybenzene segment of this compound aligns with current trends in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability. This has led to increased exploration of its interactions with protease targets and G-protein-coupled receptors (GPCRs), which are frequently searched topics in AI-driven drug development platforms.

From a synthetic chemistry perspective, the incorporation of the cyclopropane ring system introduces steric constraints that may enhance binding selectivity—a feature highly sought after in fragment-based drug design (FBDD). Computational studies suggest that the sulfonamide linkage in this compound could facilitate hydrogen bonding with catalytic residues, a hypothesis supported by molecular docking simulations frequently discussed in cheminformatics forums.

The compound's CAS 1235027-77-6 identifier has appeared in several patent applications related to inflammatory pathway modulation, coinciding with growing public interest in immunology and autoimmune therapies. Analytical techniques like LC-MS and NMR spectroscopy have been employed to characterize its purity and stability—key concerns for researchers querying "how to validate sulfonamide derivatives" in scientific databases.

Environmental and regulatory aspects of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-methyl-4-propoxybenzene-1-sulfonamide synthesis have also gained traction, with green chemistry principles being applied to reduce waste during sulfonylation reactions. This aligns with industry shifts toward sustainable manufacturing, a topic dominating pharmaceutical SEO trends in 2024.

Ongoing investigations focus on structure-activity relationships (SAR) of the piperidinylmethyl substituent, with particular emphasis on optimizing blood-brain barrier permeability—a recurring theme in neurodegenerative disease research. The compound's logP value and topological polar surface area (TPSA) are frequently analyzed parameters in these studies, reflecting common search queries about "CNS drug design criteria."

In conclusion, CAS 1235027-77-6 represents a multifaceted research tool bridging medicinal chemistry and biophysical characterization. Its development trajectory mirrors contemporary priorities in targeted drug delivery and computational pharmacology, making it a compound of enduring scientific relevance.